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Compound of Interest

Compound Name: 2-Bromo-6-methanesulfonylaniline

Cat. No.: B13597905

Get Quote

Executive Safety Summary
Immediate Action Required: Treat 2-Bromo-6-methanesulfonylaniline (CAS: 1362851-65-7)

as a Halogenated Organic Hazardous Waste.[1]

Primary Hazard: Acute toxicity (Oral/Dermal/Inhalation), Skin/Eye Irritant.[1]

Critical Incompatibility: Violent reaction potential with Strong Oxidizers and Strong Acids

(e.g., Nitric Acid).[1]

Disposal Stream: High-temperature incineration (Rotary Kiln) via licensed hazardous waste

contractor.[1]

Prohibited: Do NOT dispose of down drains, in trash, or by evaporation.[1]

Chemical Profile & Hazard Mechanism
To handle this compound safely, one must understand its structural reactivity. 2-Bromo-6-
methanesulfonylaniline is a polysubstituted aniline derivative.[1]
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Aniline Core: Provides the vector for toxicity (methemoglobinemia potential) and skin

absorption.[1]

Bromine Substituent (C-Br): Classifies the waste as Halogenated.[1] This prohibits disposal

in standard "Non-Halogenated" organic solvent streams because burning halogenated

compounds without scrubbers releases toxic acid gases (HBr) and dioxins.[1]

Methanesulfonyl Group (SO₂Me): An electron-withdrawing group that increases the acidity of

the amine protons and modifies solubility.[1] It also introduces sulfur oxides (SOx) as

combustion byproducts, necessitating specific scrubber capabilities at the incineration facility.

[1]

Quantitative Hazard Data
Property Value Operational Implication

CAS Number 1362851-65-7
Use for waste labeling and

inventory tracking.[1]

Physical State Solid (Powder)
Dust generation is a primary

inhalation risk.[1]

Signal Word WARNING
Indicates moderate hazard

level; requires strict PPE.[1]

Hazard Codes H302, H312, H332

Harmful by all routes of entry.

[1][2] Zero skin contact

allowed.[1]

Incompatibility Oxidizers, Acids

Segregation Critical: Store

away from Nitric

Acid/Peroxides.[1]

Personal Protective Equipment (PPE) Protocol
Standard nitrile gloves may offer insufficient protection against aniline derivatives in solution

due to rapid permeation.[1]

Hand Protection:
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Solid Handling: Double Nitrile gloves (minimum 5 mil thickness) are generally acceptable

for dry solid handling.[1]

Solution Handling: Use Silver Shield® (Laminate) or Viton® gloves.[1] If these are

unavailable, use a "Double-Gloving" technique: Silver Shield inner liner + Nitrile outer

glove for dexterity.[1]

Respiratory Protection: Work strictly within a certified chemical Fume Hood.[1] If dust

generation is uncontrolled outside a hood, a NIOSH-approved N95 or P100 particulate

respirator is required.[1]

Eye/Body: Chemical splash goggles (ANSI Z87.[1]1) and a buttoned lab coat.[1][3]

Step-by-Step Disposal Protocol
A. Waste Segregation (The "Golden Rule")
Failure to segregate is the #1 cause of laboratory accidents involving waste.[1]

Stream:Halogenated Organic Waste.[1]

Segregation: Keep separate from Non-Halogenated solvents (e.g., Acetone, Methanol) if

possible to reduce disposal costs, but NEVER mix with oxidizers (Nitric acid, Perchloric acid)

or reactive metals.[1]

B. Solid Waste Disposal (Pure Compound/Contaminated
Solids)[1]

Collection: Collect pure solid waste, contaminated weighing boats, and heavily soiled gloves

in a wide-mouth HDPE (High-Density Polyethylene) jar.[1]

Labeling: Affix a hazardous waste tag immediately.[1]

Constituents: "2-Bromo-6-methanesulfonylaniline, Solid".[1][4]

Hazard Checkboxes: Toxic, Irritant.[1][5][6]

Sealing: Screw the lid tightly. Do not overfill (leave 10% headspace).[1]
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C. Liquid Waste Disposal (Solutions/Mother Liquor)[1][7]
Container Selection: Use an HDPE or Glass carboy/bottle. Avoid metal containers due to

potential corrosion from hydrolysis byproducts.[1]

Composition Log: You must list the solvent and the solute.[1]

Example: "95% Dichloromethane, 5% 2-Bromo-6-methanesulfonylaniline".[1]

PH Check: Ensure the solution is neutral (pH 6-8). If acidic/basic due to workup, neutralize

carefully before adding to the organic waste container to prevent exothermic reactions in the

drum.

D. Logical Workflow Diagram
The following decision tree illustrates the operational workflow for disposing of this specific

compound.
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Waste Generation:
2-Bromo-6-methanesulfonylaniline

Determine Physical State

Solid Waste
(Powder, Gloves, Weigh Boats)

Dry

Liquid Waste
(Dissolved in Solvent)

In Solution

Container:
Wide-Mouth HDPE Jar

Container:
Glass or HDPE Carboy

LABELING:
1. Full Chemical Name

2. Check 'Toxic' & 'Irritant'
3. Mark 'Halogenated'

SEGREGATION CHECK:
Isolate from Oxidizers & Acids

Satellite Accumulation Area
(Secondary Containment)

Professional Disposal:
Incineration (Rotary Kiln)

Click to download full resolution via product page
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Figure 1: Decision tree for the safe segregation and packaging of 2-Bromo-6-
methanesulfonylaniline waste.

Spill Management Protocol
Minor Spill (< 5g/5mL):

Alert: Notify nearby personnel.

PPE: Don double nitrile gloves, goggles, and lab coat.[1]

Containment:

Solid: Cover with wet paper towels to prevent dust, then scoop into a waste jar.

Liquid: Absorb with vermiculite or sand.[1] Do NOT use combustible materials (sawdust) if

the solvent is flammable.[1]

Clean: Wipe area with soap and water.[1][2] Dispose of all cleanup materials as hazardous

waste.[1][7]

Major Spill (> 5g/5mL or outside hood):

Evacuate: Clear the lab immediately.

Isolate: Close doors and post "DO NOT ENTER" signage.

Contact: Call EHS/Emergency Response immediately.[1][7]

Regulatory & Compliance Context
RCRA Classification (USA): While not explicitly P- or U-listed by CAS specifically, this

compound typically falls under "Characteristic Hazardous Waste" due to toxicity and

ignitability (if in solvent).[1] It is treated as a Halogenated Organic.[1][7]

EPA Disposal Code: Likely D001 (Ignitable, if in solvent) or D003 (Reactive, potentially)

depending on the matrix.[1] The safest route is designating it for Incineration.[1]
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Global Harmonized System (GHS): Follows H302/H312/H332 protocols.[1][8]

References
U.S. Environmental Protection Agency (EPA). (n.d.).[1] Treatment Technologies for

Halogenated Organic Containing Wastes.[1][9] Retrieved from [Link][1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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Contact our Ph.D. Support Team for a compatibility check
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